Cas no 1602660-35-4 (1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene)

• Product Name: 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene
• CAS No: 1602660-35-4
• MF: C₁₃H₁₆ClIO
• MW: 350.623015403748
• CID: 6364814
• PubChem ID: 114774434
• Update Time: 2025-10-28

1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene
• 1602660-35-4
• 1-chloro-3-{[(2-iodocyclohexyl)oxy]methyl}benzene
• EN300-1134908

• Inchi： 1S/C13H16ClIO/c14-11-5-3-4-10(8-11)9-16-13-7-2-1-6-12(13)15/h3-5,8,12-13H,1-2,6-7,9H2
• InChI Key： MILXLQKTMMUWFU-UHFFFAOYSA-N
• SMILES： IC1CCCCC1OCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 349.99344g/mol
• Monoisotopic Mass: 349.99344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene

1-Chloro-3-{(2-Iodocyclohexyl)oxymethyl}Benzene (CAS No. 1602660-35-4): A Comprehensive Overview

1-Chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene, also known by its CAS registry number 1602660-35-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a chlorobenzene moiety with a cyclohexyl group substituted with an iodine atom and an oxymethyl bridge. The compound's structure makes it a valuable tool in exploring various chemical reactions and applications, particularly in the synthesis of bioactive molecules.

The synthesis of 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene involves a series of carefully designed organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the oxymethyl bridge efficiently, which has significantly streamlined the synthesis process.

One of the most notable applications of 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene lies in its role as an intermediate in the synthesis of complex heterocyclic compounds. These compounds are often precursors to biologically active molecules, such as antibiotics, antiviral agents, and anticancer drugs. For example, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects against certain enzymes involved in cancer cell proliferation. This highlights its potential as a lead compound in drug discovery programs.

In addition to its role in pharmaceutical research, 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene has also been utilized in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on modifying the compound's structure to enhance its electron transport properties, which could pave the way for its integration into next-generation electronic devices.

The compound's reactivity is another area of interest for researchers. The presence of both chlorine and iodine substituents introduces a level of complexity to its reactivity profile, making it a versatile building block for various transformations. For instance, the iodine atom can act as a leaving group in substitution reactions, enabling the introduction of diverse functional groups. Similarly, the chlorine atom can participate in electrophilic aromatic substitution reactions under specific conditions.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene is crucial for ensuring safe handling and disposal practices. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down this compound into less harmful byproducts.

In conclusion, 1-chloro-3-{(2-iodocyclohexyl)oxymethyl}benzene (CAS No. 1602660-35-4) is a multifaceted compound with applications spanning organic synthesis, pharmaceutical research, materials science, and environmental chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an even more prominent role in driving innovation across various scientific disciplines.